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Compound of Interest

Compound Name: 6-Butyl-1,4-cycloheptadiene

Cat. No.: B14159029

This guide provides a comprehensive overview of 6-Butyl-1,4-cycloheptadiene, detailing its
chemical structure, IUPAC nomenclature, and key physicochemical properties. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

IUPAC Nomenclature and Chemical Structure

The systematic and unambiguous naming of organic compounds is crucial for clear scientific
communication. According to the International Union of Pure and Applied Chemistry (IUPAC)
guidelines, the correct name for the compound is 6-butylcyclohepta-1,4-diene.[1]

The structure consists of a seven-membered ring, a cycloheptane, with two double bonds
located at the first and fourth positions, making it a cycloheptadiene. A butyl group is attached
to the sixth carbon atom of the ring.

The molecular formula for this compound is Ci1His.[1] The structure can be represented in a
simplified format using the Simplified Molecular-Input Line-Entry System (SMILES), which is
CCCcCcC1Ccc=CcccC=C1.[1]

Stereochemistry

The carbon atom at the sixth position, to which the butyl group is attached, is a stereocenter.
Therefore, 6-Butyl-1,4-cycloheptadiene can exist as two different enantiomers:
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* (R)-6-Butyl-1,4-cycloheptadiene

¢ (S)-6-Butyl-1,4-cycloheptadiene

The specific stereoisomer, (R)-6-Butyl-1,4-cycloheptadiene, is also known as R-(-)-

Dictyopterene C'.[2]

Physicochemical Properties

A summary of the key computed physicochemical properties of 6-Butyl-1,4-cycloheptadiene

is presented in the table below for easy reference and comparison.

Property Value Source
Molecular Weight 150.26 g/mol [1]
Molecular Formula Ci1His [1]
Density 0.828 g/cm? [2]
Boiling Point 206.7 °C at 760 mmHg [2]
Flash Point 56 °C [2]
Vapor Pressure 0.336 mmHg at 25°C [2]
XLogP3 4.4 [1][2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C:;untg p 0 12l
Rotatable Bond Count 3 [2]
Exact Mass 150.140850574 Da [1][2]
Complexity 142 [2]

Structural Visualization
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To provide a clear visual representation of the molecular structure of 6-Butyl-1,4-
cycloheptadiene, the following diagram has been generated using the Graphviz DOT
language.

Figure 1. Chemical structure of 6-Butyl-1,4-cycloheptadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Butyl-1,4-cycloheptadiene | C11H18 | CID 556470 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. lookchem.com [lookchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Butyl-1,4-
cycloheptadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14159029#6-butyl-1-4-cycloheptadiene-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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